Succinonitrile
Succinonitrile
Succinonitrile has plastic crystalline nature. It is the precursor of 1,4-diaminobutane.
Succinonitrile has plastic crystal nature. It is the precursor of 1,4-diaminobutane.
Succinonitrile appears as colorless to light brown crystals. Colorless waxy solid melting at 57°C. Highly toxic.
Succinonitrile has plastic crystal nature. It is the precursor of 1,4-diaminobutane.
Succinonitrile appears as colorless to light brown crystals. Colorless waxy solid melting at 57°C. Highly toxic.
Brand Name:
Vulcanchem
CAS No.:
110-61-2
VCID:
VC21015200
InChI:
InChI=1S/C4H4N2/c5-3-1-2-4-6/h1-2H2
SMILES:
C(CC#N)C#N
Molecular Formula:
C4H4N2
CNCH2CH2CN
C4H4N2
CNCH2CH2CN
C4H4N2
Molecular Weight:
80.09 g/mol
Succinonitrile
CAS No.: 110-61-2
Cat. No.: VC21015200
Molecular Formula: C4H4N2
CNCH2CH2CN
C4H4N2
Molecular Weight: 80.09 g/mol
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Specification
| Description | Succinonitrile has plastic crystalline nature. It is the precursor of 1,4-diaminobutane. Succinonitrile has plastic crystal nature. It is the precursor of 1,4-diaminobutane. Succinonitrile appears as colorless to light brown crystals. Colorless waxy solid melting at 57°C. Highly toxic. |
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| CAS No. | 110-61-2 |
| Molecular Formula | C4H4N2 CNCH2CH2CN C4H4N2 |
| Molecular Weight | 80.09 g/mol |
| IUPAC Name | butanedinitrile |
| Standard InChI | InChI=1S/C4H4N2/c5-3-1-2-4-6/h1-2H2 |
| Standard InChI Key | IAHFWCOBPZCAEA-UHFFFAOYSA-N |
| SMILES | C(CC#N)C#N |
| Canonical SMILES | C(CC#N)C#N |
| Boiling Point | 509 to 513 °F at 760 mm Hg (NTP, 1992) 266.0 °C 266 °C 265 °C 509°F |
| Colorform | Colorless waxy solid |
| Flash Point | 270 °F (NTP, 1992) 270 °F (132 °C) (closed cup) 132 °C 270°F |
| Melting Point | 135 to 136 °F (NTP, 1992) 54.5 °C 54 °C 134°F |
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